(2R,3R,4R)-2-[(8P)-6-amino-2-(hex-1-yn-1-yl)-8-(thiophen-2-yl)-9H-purin-9-yl]oxolane-3,4-diol
Catalog No.
S16160169
CAS No.
M.F
C19H21N5O3S
M. Wt
399.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
(2R,3R,4R)-2-[(8P)-6-amino-2-(hex-1-yn-1-yl)-8-(thiophen-2-yl)-9H-purin-9-yl]oxolane-3,4-diol
IUPAC Name
(2R,3R,4R)-2-(6-amino-2-hex-1-ynyl-8-thiophen-2-ylpurin-9-yl)oxolane-3,4-diol
Molecular Formula
C19H21N5O3S
Molecular Weight
399.5 g/mol
InChI
InChI=1S/C19H21N5O3S/c1-2-3-4-5-8-13-21-16(20)14-18(22-13)24(19-15(26)11(25)10-27-19)17(23-14)12-7-6-9-28-12/h6-7,9,11,15,19,25-26H,2-4,10H2,1H3,(H2,20,21,22)/t11-,15-,19-/m1/s1
InChI Key
MUHXGASCCALSAJ-PRIMNGNOSA-N
Canonical SMILES
CCCCC#CC1=NC(=C2C(=N1)N(C(=N2)C3=CC=CS3)C4C(C(CO4)O)O)N
Isomeric SMILES
CCCCC#CC1=NC(=C2C(=N1)N(C(=N2)C3=CC=CS3)[C@H]4[C@@H]([C@@H](CO4)O)O)N
XLogP3
1.8
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
3
Exact Mass
399.13651072 g/mol
Monoisotopic Mass
399.13651072 g/mol
Heavy Atom Count
28
Dates
Modify: 2024-08-15
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